4-((1H-imidazol-1-yl)methyl)-N-([3,3'-bipyridin]-5-ylmethyl)benzamide

• IUPAC Name: 4-(imidazol-1-ylmethyl)-N-[(5-pyridin-3-ylpyridin-3-yl)methyl]benzamide
• InChI: InChI=1S/C22H19N5O/c28-22(19-5-3-17(4-6-19)15-27-9-8-24-16-27)26-12-18-10-21(14-25-11-18)20-2-1-7-23-13-20/h1-11,13-14,16H,12,15H2,(H,26,28)
• InChI Key: JFNAENKDLUSAKC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=CN=CC(=C2)CNC(=O)C3=CC=C(C=C3)CN4C=CN=C4
• Molecular Formula: C22H19N5O
• Molecular Weight: 369.4 g/mol

Description

“4-((1H-imidazol-1-yl)methyl)-N-([3,3’-bipyridin]-5-ylmethyl)benzamide” is a complex organic compound. It contains an imidazole ring, which is a five-membered planar ring of two nitrogen atoms and three carbon atoms, present in many important biological building blocks, such as histidine and the related hormone histamine. The compound also contains a bipyridine moiety, which is a type of bidentate chelating ligand.

Synthesis Analysis

The synthesis of such compounds typically involves the reaction of the appropriate imidazole with a suitable bipyridine derivative. The synthesis of imidazoles has seen recent advances, with an emphasis on the bonds constructed during the formation of the imidazole.

Molecular Structure Analysis

The molecular structure of “4-((1H-imidazol-1-yl)methyl)-N-([3,3’-bipyridin]-5-ylmethyl)benzamide” is characterized by the presence of an imidazole ring and a bipyridine moiety. The presence of these functional groups can confer interesting chemical properties to the molecule.

Chemical Reactions Analysis

The chemical reactions involving “4-((1H-imidazol-1-yl)methyl)-N-([3,3’-bipyridin]-5-ylmethyl)benzamide” would largely depend on the reactivity of the imidazole and bipyridine moieties. Imidazoles are known to participate in a variety of chemical reactions, including N-alkylation and N-acylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-((1H-imidazol-1-yl)methyl)-N-([3,3’-bipyridin]-5-ylmethyl)benzamide” would depend on the characteristics of the imidazole and bipyridine moieties. For instance, imidazoles generally have a dipole moment due to the polarity of the N-N bond.

Scientific Research Applications

Synthetic Methodology

Recent advances in imidazole synthesis impact various applications:

• Regiocontrolled Synthesis : Researchers focus on efficient methods to selectively introduce substituents at specific positions in the imidazole ring. .

Future Directions

Future research could focus on exploring the potential biological activities of “4-((1H-imidazol-1-yl)methyl)-N-([3,3’-bipyridin]-5-ylmethyl)benzamide”. Given the known activities of imidazole-containing compounds, this compound could be a promising candidate for drug development.